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Abstract: This technical guide provides a comprehensive analysis of 4-(2-Methoxy-1-methyl-
ethoxy)-phenylamine (CAS No. 67191-18-8).[1] Due to the limited availability of direct
experimental data for this specific molecule, this document leverages a first-principles
approach, dissecting the compound's structural components to forecast its physicochemical
properties, reactivity, and potential applications. By examining the constituent p-aminophenyl
and 2-methoxy-1-methylethoxy moieties, we offer a predictive yet scientifically grounded
perspective for researchers, scientists, and professionals in drug development and materials
science. This guide includes projected data, detailed theoretical protocols for its synthesis, and
an evaluation of its potential utility and safety considerations.

Introduction and Current State of Knowledge

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is a substituted aniline with the confirmed
molecular formula C10H15NOZ2.[1] Despite its listing in chemical databases, there is a notable
absence of comprehensive studies detailing its synthesis, properties, and applications in peer-
reviewed literature. This guide aims to bridge this knowledge gap by providing a theoretical
framework for understanding this molecule. The insights presented herein are derived from the
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well-established chemistry of its core components: the aromatic amine functionality of the
aniline ring and the alkyl ether substituent. This predictive analysis serves as a foundational
resource to stimulate and guide future empirical research into this compound.

Molecular Structure and Inferred Properties

The structure of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine combines an electron-rich
aromatic amine with a flexible and polar ether side chain. This unique combination suggests a
molecule with amphiphilic character and specific reactivity patterns.

Caption: 2D Structure of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

The p-Aminophenyl Moiety

The aniline core is a versatile building block in organic synthesis. The amino group (-NH2) is a
strong activating group, directing electrophilic aromatic substitution to the ortho and para
positions.[2][3][4] Since the para position is occupied by the ether linkage, electrophilic attack is
predicted to occur at the positions ortho to the amino group (positions 2 and 6). The amino
group also imparts basicity, although aniline is a weak base due to the delocalization of the
nitrogen's lone pair into the aromatic pi-system.[4][5][6]

The 2-Methoxy-1-methyl-ethoxy Substituent

This ether group is structurally related to propylene glycol methyl ether (PGME).[7][8] PGME
and its derivatives are known for their excellent solvency for a range of polar and non-polar
substances, moderate volatility, and relatively low toxicity.[7][9][10] This substituent is expected
to increase the molecule's solubility in organic solvents and potentially in aqueous media,
compared to simpler alkoxy-anilines. The chirality at the 1-position of the ethoxy chain also
means that this compound can exist as a racemic mixture of (R) and (S) enantiomers.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 4-(2-Methoxy-1-
methyl-ethoxy)-phenylamine based on its structure. These are estimations and await
experimental verification.
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Property Predicted Value Rationale/Comments

Confirmed from chemical

Molecular Formula C10H15NO2
databases.[1]
] Calculated from the molecular
Molecular Weight 181.23 g/mol
formula.
] Aromatic amines often darken
Colorless to light brown ] )
Appearance o ] on exposure to air and light.[6]
liquid/solid
[11]
Estimated based on the boiling
Boiling Point > 250 °C points of similarly sized
anilines and ethers.
Highly dependent on
Melting Point 40-60 °C crystalline packing; likely a

low-melting solid.

) The ether chain enhances
Soluble in alcohols, ethers,

Solubility acetone, DMSO.[11] Slightly

soluble in water.

organic solvent solubility, while
the amine group provides

some water solubility.[7][8]

Similar to other alkoxy-

substituted anilines. The ether
pKa (of anilinium ion) ~4.5 group is not expected to

significantly alter the basicity of

the aniline nitrogen.

Anticipated Reactivity and Synthetic Pathways

The dual functionality of an amine and an ether in this molecule dictates its reactivity and
provides clear pathways for its synthesis.

Predicted Reactivity

» N-Alkylation/Acylation: The primary amine is nucleophilic and will readily react with alkyl
halides and acyl chlorides.[4]
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o Diazotization: The amine can be converted to a diazonium salt, which is a versatile
intermediate for introducing a wide range of functional groups.[3][5]

» Electrophilic Aromatic Substitution: As mentioned, the ring is activated towards electrophiles

at the ortho positions to the amine.[2]

» Oxidation: The aniline moiety is susceptible to oxidation, which can lead to colored
byproducts.[6]

Proposed Synthetic Pathway: Williamson Ether
Synthesis

The most logical and industrially scalable route to synthesize 4-(2-Methoxy-1-methyl-ethoxy)-
phenylamine is via the Williamson ether synthesis.[12][13][14][15] This involves the reaction of

a phenoxide with an alkyl halide.

1-Chloro-2-methoxypropane
+ Alkyl Halide
et " . . in Solvent .
Solvent (e.g., DMF, Acetonitrile) Sodium p-aminophenoxide 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine
+ Base
Base (e.g., NaOH, K2CO3) p-Aminophenol

Click to download full resolution via product page
Caption: Proposed Williamson Ether Synthesis for the target compound.
Experimental Protocol (Theoretical):

» Deprotonation: To a stirred solution of p-aminophenol (1.0 eq) in a polar aprotic solvent such
as DMF, add a suitable base like sodium hydride (NaH, 1.1 eq) or potassium carbonate
(K2CO3, 2.0 eq) at room temperature.[12] The reaction mixture is stirred for 1-2 hours to

ensure complete formation of the sodium p-aminophenoxide.
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Alkylation: To the resulting phenoxide solution, add 1-chloro-2-methoxypropane (1.2 eq)
dropwise. The reaction mixture is then heated to 80-100°C and monitored by Thin Layer
Chromatography (TLC).[13]

Workup: After completion, the reaction is cooled to room temperature and quenched with
water. The aqueous layer is extracted with an organic solvent like ethyl acetate.

Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, and concentrated under reduced pressure. The crude product can be purified
by column chromatography on silica gel to yield the final product.

Potential Research and Industrial Applications

Substituted anilines are foundational in various fields.[16][17] Based on its structure, 4-(2-
Methoxy-1-methyl-ethoxy)-phenylamine could be a valuable intermediate in several areas:

Pharmaceuticals: Anilines are prevalent in many drug molecules.[5][18] The ether side chain
could be used to tune pharmacokinetic properties such as solubility and metabolic stability.
The primary amine provides a handle for further derivatization.

Dyes and Pigments: Aromatic amines are precursors to azo dyes.[3] The title compound
could be diazotized and coupled with other aromatic systems to produce novel colorants.

Polymer Science: Anilines are used in the synthesis of polyurethanes and other polymers.[4]
This compound could be explored as a monomer or a curing agent.

Agrochemicals: The aniline scaffold is present in many herbicides and fungicides.

Safety and Handling (Theoretical)

While no specific toxicity data exists for this compound, its structure as an aromatic amine
warrants caution.

» Toxicity: Aromatic amines as a class are known for their potential toxicity, including
methemoglobinemia and carcinogenicity.[19][20][21][22][23] They can be readily absorbed
through the skin.[20][21]
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» Handling: It is recommended to handle this compound in a well-ventilated fume hood.
Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves,
and a lab coat, should be worn at all times.

o Storage: The compound should be stored in a tightly sealed container, protected from light
and air, in a cool, dry place.[24]

Conclusion

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine represents an under-explored area of chemical
space. This guide has provided a theoretical yet comprehensive overview of its likely
properties, synthesis, and potential applications based on fundamental chemical principles and
data from analogous structures. The combination of a reactive aniline core and a property-
modulating ether side chain makes it a promising candidate for further investigation in
medicinal chemistry, materials science, and synthetic dye production. Experimental validation
of the predictions made in this guide is a hecessary next step to fully unlock the potential of this
molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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